![molecular formula C22H24N4O6S B2383257 4-(2-Oxo-2-(4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamido)benzamide CAS No. 904268-19-5](/img/structure/B2383257.png)
4-(2-Oxo-2-(4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamido)benzamide
Description
Synthesis Analysis
The synthesis of a similar compound, 8-oxa-2-azaspiro [4.5]decane, has been reported . It was synthesized from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . This compound is promising for the production of important biologically active compounds .Scientific Research Applications
- G protein-coupled receptors (GPCRs) play a crucial role in cell signaling and are therapeutic targets for various diseases. The benzamide derivatives exhibit moderate activity as GPCR ligands, making them relevant for drug discovery and design .
- Ion channels regulate cellular processes and are implicated in diseases like epilepsy and cardiac arrhythmias. The compound’s ion channel modulation properties could lead to novel treatments .
- Kinases are key regulators of cell signaling pathways. Benzamide derivatives may act as kinase inhibitors, potentially impacting cancer, inflammation, and other diseases .
- Nuclear receptors regulate gene expression. The compound’s interaction with nuclear receptors could have implications in metabolic disorders, cancer, and hormonal regulation .
- Proteases are involved in various physiological processes. Benzamide derivatives might inhibit specific proteases, aiding in disease management, including viral infections and cancer .
- Enzymes are essential for biochemical reactions. The compound’s enzyme inhibitory activity could be harnessed for therapeutic purposes, such as targeting specific metabolic pathways .
GPCR Ligand
Ion Channel Modulator
Kinase Inhibitor
Nuclear Receptor Ligand
Protease Inhibitor
Enzyme Inhibitor
These applications highlight the versatility and potential of 4-(2-Oxo-2-(4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamido)benzamide in drug development and biomedical research. Researchers can further explore its properties to design safer, more potent compounds . If you need more information or have additional questions, feel free to ask!
properties
IUPAC Name |
4-[[2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-oxoacetyl]amino]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O6S/c23-19(27)16-6-8-17(9-7-16)24-20(28)21(29)25-12-10-22(11-13-25)26(14-15-32-22)33(30,31)18-4-2-1-3-5-18/h1-9H,10-15H2,(H2,23,27)(H,24,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZRWSCSRJGTVPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=CC=C3)C(=O)C(=O)NC4=CC=C(C=C4)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)pentanamide](/img/structure/B2383178.png)
![N-[(1-Aminocycloheptyl)methyl]-1-tert-butyl-5-methylpyrazole-3-carboxamide;hydrochloride](/img/structure/B2383186.png)
![N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-nitrobenzamide](/img/structure/B2383188.png)
![N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide](/img/structure/B2383189.png)
![N-[[4-(Hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-1-yl]methyl]prop-2-enamide](/img/structure/B2383190.png)
![2-(1H-benzo[d]imidazol-1-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide](/img/structure/B2383193.png)
